Cas no 339008-91-2 (5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid)

5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid structure
339008-91-2 structure
Product Name:5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid
CAS No:339008-91-2
MF:C13H8Cl3NO3
MW:332.566520690918
MDL:MFCD00140087
CID:3061559
PubChem ID:1482991
Update Time:2025-04-21

5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid
    • MFCD00140087
    • 5-chloro-1-[(3,4-dichlorophenyl)methyl]-6-oxopyridine-3-carboxylic acid
    • AKOS005070960
    • 339008-91-2
    • 7E-370S
    • 5-chloro-1-[(3,4-dichlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxylic acid
    • 5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
    • 5-chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6- dihydro-3-pyridinecarboxylic acid
    • CS-0367112
    • 5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylicacid
    • SCHEMBL2525802
    • MDL: MFCD00140087
    • Inchi: 1S/C13H8Cl3NO3/c14-9-2-1-7(3-10(9)15)5-17-6-8(13(19)20)4-11(16)12(17)18/h1-4,6H,5H2,(H,19,20)
    • InChI Key: UNVCOKQZRGHXKJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=CN(C1=O)CC1C=CC(=C(C=1)Cl)Cl

Computed Properties

  • Exact Mass: 330.956976Da
  • Monoisotopic Mass: 330.956976Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Melting Point: 227-229°

5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid Security Information

  • HazardClass:IRRITANT

5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid Pricemore >>

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